5,8,9,10,14-Pentaacetoxy-3-benzoyloxy-15-hydroxypepluane
5,8,9,10,14-Pentaacetoxy-3-benzoyloxy-15-hydroxypepluane
Brand Name:
Vulcanchem
CAS No.:
210108-91-1
VCID:
VC0016050
InChI:
InChI=1S/C37H48O13/c1-19-15-36(44)28(29(19)48-31(43)25-13-11-10-12-14-25)30(46-21(3)39)34(8)18-37(50-24(6)42)26(35(34,9)32(36)47-22(4)40)16-33(7,49-23(5)41)17-27(37)45-20(2)38/h10-14,19,26-30,32,44H,15-18H2,1-9H3/t19-,26-,27-,28+,29-,30+,32+,33+,34-,35+,36+,37-/m0/s1
SMILES:
CC1CC2(C(C1OC(=O)C3=CC=CC=C3)C(C4(CC5(C(C4(C2OC(=O)C)C)CC(CC5OC(=O)C)(C)OC(=O)C)OC(=O)C)C)OC(=O)C)O
Molecular Formula:
C37H48O13
Molecular Weight:
700.8 g/mol
5,8,9,10,14-Pentaacetoxy-3-benzoyloxy-15-hydroxypepluane
CAS No.: 210108-91-1
Reference Standards
VCID: VC0016050
Molecular Formula: C37H48O13
Molecular Weight: 700.8 g/mol
| CAS No. | 210108-91-1 |
|---|---|
| Product Name | 5,8,9,10,14-Pentaacetoxy-3-benzoyloxy-15-hydroxypepluane |
| Molecular Formula | C37H48O13 |
| Molecular Weight | 700.8 g/mol |
| IUPAC Name | [(1S,2S,3aR,4R,4aS,4bS,6R,8S,8aS,9aR,10R,10aR)-4,6,8,8a,10-pentaacetyloxy-3a-hydroxy-2,4a,6,9a-tetramethyl-2,3,4,4b,5,7,8,9,10,10a-decahydro-1H-cyclopenta[b]fluoren-1-yl] benzoate |
| Standard InChI | InChI=1S/C37H48O13/c1-19-15-36(44)28(29(19)48-31(43)25-13-11-10-12-14-25)30(46-21(3)39)34(8)18-37(50-24(6)42)26(35(34,9)32(36)47-22(4)40)16-33(7,49-23(5)41)17-27(37)45-20(2)38/h10-14,19,26-30,32,44H,15-18H2,1-9H3/t19-,26-,27-,28+,29-,30+,32+,33+,34-,35+,36+,37-/m0/s1 |
| Standard InChIKey | IKVFCMXVZDVCLH-IEBUTITNSA-N |
| Isomeric SMILES | C[C@H]1C[C@]2([C@H]([C@H]1OC(=O)C3=CC=CC=C3)[C@H]([C@@]4(C[C@@]5([C@H]([C@@]4([C@H]2OC(=O)C)C)C[C@@](C[C@@H]5OC(=O)C)(C)OC(=O)C)OC(=O)C)C)OC(=O)C)O |
| SMILES | CC1CC2(C(C1OC(=O)C3=CC=CC=C3)C(C4(CC5(C(C4(C2OC(=O)C)C)CC(CC5OC(=O)C)(C)OC(=O)C)OC(=O)C)C)OC(=O)C)O |
| Canonical SMILES | CC1CC2(C(C1OC(=O)C3=CC=CC=C3)C(C4(CC5(C(C4(C2OC(=O)C)C)CC(CC5OC(=O)C)(C)OC(=O)C)OC(=O)C)C)OC(=O)C)O |
| Appearance | Powder |
| PubChem Compound | 10794828 |
| Last Modified | Nov 11 2021 |
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